5-Acetoxy-3-oxo-pentanoic acid ethyl ester

• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol
• IUPAC Name: ethyl 5-acetyloxy-3-oxopentanoate
• InChI: InChI=1S/C9H14O5/c1-3-13-9(12)6-8(11)4-5-14-7(2)10/h3-6H2,1-2H3
• InChI Key: ZNQPZIYRDODVBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CCOC(=O)C

Description

5-Acetoxy-3-oxo-pentanoic acid ethyl ester is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charge a round-bottom flask with tin(II) chloride (16.6 g, 0.088 mol), purge with nitrogen, and add dichloroethane (300 mL) by cannula. Add ethyl diazoacetate (92 mL, 0.88 mol) by cannula and stir 10 min. Add a solution of acetic acid 3-oxo-propyl ester (0.44 mol) in CH2Cl2 (600 mL) slowly by cannula over 1 h, then stir the reaction in a 50° C. oil bath for 3 h. Concentrate under vacuum, add saturated aqueous NaHCO3 and remove the organic phase. Extract the aqueous portion with EtOAc (2×). Wash the combined organic portions with brine, dry over MgSO4, filter through Celite®, and concentrate under vacuum. Purify by flash chromatography on silica gel, eluting with a gradient of EtOAc/hexane 8%-25% to give the title compound (27.8 g, 31%), exact mass 202.08, mass spectrum (ES) 225.1 (M+Na). 1H NMR (CDCl3): δ 4.34 (t, J=6.1 Hz, 2H), 4.20 (q, J=7.1 Hz, 2H), 3.46 (s, 2H), 2.89 (t, J=6.1 Hz, 2H), 2.03 (s, 3H), 1.28 (t, J=7.1 Hz, 3H).